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Compound of Interest

Compound Name: 2-Methyl-3-thiosemicarbazide

Cat. No.: B1274210

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methyl-3-thiosemicarbazide. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile:

Property Value

Linear Formula H2NCSN(CHs)NH:2
CAS Number 6938-68-7
Molecular Weight 105.16 g/mol
Form Powder

Melting Point 173-175 °C (lit.)[1]

Hazard Identification and Classification

2-Methyl-3-thiosemicarbazide is classified as a hazardous substance. The primary hazards
are summarized below.
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Hazard Class GHS Classification  Signal Word Hazard Statements
o H300: Fatal if
Acute Toxicity (Oral) Category 2 Danger
swallowed.[2]
Skin ) H315: Causes skin
) o Category 2[3] Warning S
Corrosion/Irritation irritation.[3]
Serious Eye ] H319: Causes serious
o Category 2[3] Warning S
Damage/Eye Irritation eye irritation.[3]
Specific Target Organ Category 3
P o ) J g g. Y ] H335: May cause
Toxicity (Single (Respiratory tract Warning ) o
S respiratory irritation.[3]
Exposure) irritation)[ 3]
Hazardous to the H412: Harmful to
Aquatic Environment Category 3 - aquatic life with long

(Long-term)

lasting effects.[2]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.
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PPE Category

Recommended Equipment

Best Practices

Eye and Face Protection

Chemical safety goggles or
eyeshields.[4] A face shield
should be worn if there is a risk

of splashing.

Ensure eye protection meets
OSHA 29 CFR 1910.133 or
European Standard EN166.[4]

Hand Protection

Chemically resistant,

impervious gloves.

Inspect gloves for integrity
before each use. Use proper
glove removal technique to
avoid skin contact. Dispose of
contaminated gloves as
hazardous waste. Wash hands

thoroughly after handling.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dusts are generated.[4] A dust
mask type N95 (US) is
recommended.

Use in a well-ventilated area,
preferably under a chemical
fume hood.[4] If a respirator is
the sole means of protection,
use a full-face supplied air

respirator.[5]

Protective Clothing

Laboratory coat.

Change contaminated clothing

immediately.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling and Storage Workflow

All handling of 2-Methyl-3-thiosemicarbazide should be conducted in a designated area with

appropriate engineering controls.
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Diagram 1: Handling and Storage Workflow

Personal Protective Equipment

Wear Appropriate PPE

Receiving and Storage Handling Procedures
Inspect Container for Damage Work in a Chemical Fume Hood
: ;
Store in a Tightly Closed Container Avoid Dust Formation
; ;
Keep in a Cool, Dry, Well-Ventilated Place Do Not Eat, Drink, or Smoke
Store L(::ked Up Wash Hands Thor(IJgth After Handling
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Caption: Workflow for receiving, storing, and handling 2-Methyl-3-thiosemicarbazide.

First Aid and Emergency Procedures

Immediate response is critical in case of exposure.
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Exposure Route

First Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.
[4] Rinse mouth.[4] Do NOT induce vomiting.[4]

In Case of Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse out with plenty of water. Remove contact
lenses if present and easy to do. Continue

rinsing.

If Inhaled

Move person into fresh air.[5] If not breathing,

give artificial respiration.[4]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination

and exposure.
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Diagram 2: Spill and Disposal Plan
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'

Avoid Inhalation of Dust

'

Cover Drains and Contain Spill

'

Carefully Take Up Spilled Material

Waste Disposal i

Leave Chemicals in Original Containers Clean Affected Area

'

Do Not Mix with Other Waste

' :

Dispose of Contents/Container to an Approved Waste Disposal Plant
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Caption: Procedural flow for managing spills and disposing of 2-Methyl-3-thiosemicarbazide.

Disposal Methods: Waste material must be disposed of in accordance with national and local
regulations. Leave chemicals in their original containers and do not mix with other waste.
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Handle uncleaned containers as you would the product itself. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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